2-{[4-(4-methoxybenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole

• IUPAC Name: [4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C20H22N4O2/c1-26-16-8-6-15(7-9-16)20(25)24-12-10-23(11-13-24)14-19-21-17-4-2-3-5-18(17)22-19/h2-9H,10-14H2,1H3,(H,21,22)
• InChI Key: ZVHWGGZKTRBSNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=NC4=CC=CC=C4N3
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

2-[4-(4-Methoxybenzoyl)piperazin-1-yl]methyl-1H-1,3-benzodiazole is a novel, synthetically-derived compound with a wide range of applications in scientific research. It is a small molecule that has been used in a variety of studies, including those related to drug development, chemical synthesis, and bio-catalysis. The compound is a member of the benzodiazole family, a group of compounds with a wide range of properties and applications.

Scientific Research Applications

2-[4-(4-Methoxybenzoyl)piperazin-1-yl]methyl-1H-1,3-benzodiazole has been used in a variety of scientific research applications. It has been used as a model compound for the study of drug metabolism and drug-drug interactions. It has also been used as a model compound for the study of enzyme-catalyzed reactions and for the study of enzyme-inhibitor interactions. Additionally, the compound has been used in studies related to the synthesis of pharmaceuticals and other biologically active compounds.

Mechanism of Action

Target of Action

It is known that structurally similar compounds, such as 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, act as dopamine and serotonin antagonists . These receptors are significant targets for various neurological conditions treatment .

Mode of Action

Similar compounds have been found to interact with their targets by binding to the active sites of the receptors, thereby modulating their activity .

Biochemical Pathways

Similar compounds have been found to influence the dopaminergic and serotonergic pathways, which play crucial roles in mood regulation and other neurological functions .

Pharmacokinetics

It is known that piperazine, a common structural motif found in f5614-0130, can positively modulate the pharmacokinetic properties of a drug substance . The compound’s absorption, distribution, metabolism, and excretion (ADME) properties would significantly impact its bioavailability.

Result of Action

Similar compounds have been found to exhibit antibacterial activity . One of the compounds showed a good activity against Bacillus subtilis and Staphylococcus aureus .

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(4-Methoxybenzoyl)piperazin-1-yl]methyl-1H-1,3-benzodiazole in laboratory experiments include its low cost, its availability in a variety of forms, and its stability. Additionally, the compound is relatively safe to handle and has a low toxicity. The main limitation of using the compound in laboratory experiments is that its mechanism of action is not fully understood.

Future Directions

The potential future directions for 2-[4-(4-Methoxybenzoyl)piperazin-1-yl]methyl-1H-1,3-benzodiazole include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development and chemical synthesis. Additionally, further research into its potential use as a substrate for certain enzymes, such as cytochrome P450 enzymes, may be beneficial. Finally, further research into its potential use as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, may be beneficial.

Synthesis Methods

2-[4-(4-Methoxybenzoyl)piperazin-1-yl]methyl-1H-1,3-benzodiazole can be synthesized using a variety of methods. The most commonly used method is the condensation reaction between 4-methoxybenzoyl chloride and 1-methyl-1H-1,3-benzodiazole. This reaction proceeds in the presence of an acid catalyst, such as hydrochloric acid, and yields the desired product in high yields. Other methods of synthesis have also been reported, including the reaction of 4-methoxybenzoyl chloride and 1-methyl-1H-1,3-benzodiazole in the presence of a base catalyst, such as sodium hydroxide, and the reaction of 4-methoxybenzoyl chloride and 1-methyl-1H-1,3-benzodiazole in the presence of a palladium catalyst.